Cas no 35852-81-4 (4-Chloro-1-methyl-1H-pyrazole)
4-Chloro-1-methyl-1H-pyrazole structure
Product Name:4-Chloro-1-methyl-1H-pyrazole
CAS No:35852-81-4
MF:C4H5ClN2
MW:116.548899412155
MDL:MFCD08275463
CID:54502
PubChem ID:13844024
Update Time:2025-04-18
4-Chloro-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-1-methylpyrazole
- 4-Chloro-1-methyl-1H-pyrazole
- 1-methyl-4-chloropyrazole
- 1-methyl-4-chlorpyrazole
- 4-Chlor-1-methyl-1H-pyrazol
- 4-chloro-1-methyl-pyrazole
- N-methyl-4-chloropyrazole
- ZLB0141
- 1H-Pyrazole, 4-chloro-1-methyl-
- zlchem 152
- 1-Methyl-4-chloro-1H-pyrazole
- STK503165
- SBB047361
- VP20104
- TRA0084404
- SY016168
- AB0003224
- BB 0256550
- W5738
- ST45055144
- ST24028987
- AM20090567
- A6242
- 852C814
- 1H-Pyrazole, 4-chloro-1-methyl-;4-Chloro-1-methyl-1H-pyrazole
- 35852-81-4
- DS-1202
- DTXSID20551120
- FT-0648554
- CS-W003493
- MFCD08275463
- BCP29527
- SCHEMBL2611107
- AKOS002657243
- EN300-139888
- DB-069269
- ALBB-004427
-
- MDL： MFCD08275463
- Inchi： 1S/C4H5ClN2/c1-7-3-4(5)2-6-7/h2-3H,1H3
- InChI Key： PGNUBDXGTOZIHC-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C)C=1
Computed Properties
- Exact Mass: 116.01400
- Monoisotopic Mass: 116.0141259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 66.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 17.8
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.26
- Melting Point: No data available
- Boiling Point: 169 ºC
- Flash Point: 56 ºC
- Refractive Index: 1.563
- PSA: 17.82000
- LogP: 1.07350
- Vapor Pressure: 2.0±0.3 mmHg at 25°C
4-Chloro-1-methyl-1H-pyrazole Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：1993
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass：IRRITANT
- PackingGroup：Ⅲ
4-Chloro-1-methyl-1H-pyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO335-5g |
4-Chloro-1-methyl-1H-pyrazole |
35852-81-4 | 95+% | 5g |
1483.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO335-1g |
4-Chloro-1-methyl-1H-pyrazole |
35852-81-4 | 95+% | 1g |
396.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO335-200mg |
4-Chloro-1-methyl-1H-pyrazole |
35852-81-4 | 95+% | 200mg |
129.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO335-50mg |
4-Chloro-1-methyl-1H-pyrazole |
35852-81-4 | 95+% | 50mg |
55.0CNY | 2021-07-12 | |
| Chemenu | CM115380-1g |
4-chloro-1-methyl-1H-pyrazole |
35852-81-4 | 95+% | 1g |
$84 | 2021-08-06 | |
| Chemenu | CM115380-5g |
4-chloro-1-methyl-1H-pyrazole |
35852-81-4 | 95+% | 5g |
$239 | 2021-08-06 | |
| Chemenu | CM115380-10g |
4-chloro-1-methyl-1H-pyrazole |
35852-81-4 | 95+% | 10g |
$473 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY016168-1g |
4-Chloro-1-methylpyrazole |
35852-81-4 | >95% | 1g |
¥453.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY016168-5g |
4-Chloro-1-methylpyrazole |
35852-81-4 | >95% | 5g |
¥1370.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY016168-10g |
4-Chloro-1-methylpyrazole |
35852-81-4 | >95% | 10g |
¥2134.00 | 2025-04-15 |
4-Chloro-1-methyl-1H-pyrazole Related Literature
-
Mariem Brahim,Imen Smari,Hamed Ben Ammar,Bechir Ben Hassine,Jean-Fran?ois Soulé,Henri Doucet Org. Chem. Front. 2015 2 917
-
Hong Ji,Li-Yang Wu,Jiang-Hong Cai,Guo-Rong Li,Na-Na Gan,Zhao-Hua Wang RSC Adv. 2018 8 13643
35852-81-4 (4-Chloro-1-methyl-1H-pyrazole) Related Products
- 860807-35-8(4-chloro-1-(chloromethyl)-1H-pyrazole hydrochloride)
- 80199-86-6((4-chloro-1H-pyrazol-1-yl)methanol)
- 194537-19-4(1,1'-methanediylbis(4-chloro-1H-pyrazole))
- 1881330-28-4(4-chloro-1-methyl-1H-pyrazole hydrochloride)
- 80199-87-7(4-chloro-1-(chloromethyl)-1H-pyrazole)
- 1171076-88-2(4-Chloro-1-ethyl-1H-pyrazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
